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Lanthanum-140 Purity Analysis: A Technical
Support Resource
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the purity analysis of Lanthanum-140 (La-140)

sources for experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Lanthanum-140 and why is its purity important?

A1: Lanthanum-140 (140La) is a radioactive isotope that emits both beta and gamma

radiation.[1][2][3] It is the daughter nuclide of Barium-140 (140Ba).[4] The purity of 140La

sources is critical for experimental accuracy, particularly in medical applications and drug

development, as impurities can interfere with imaging results, deliver an unintended radiation

dose to the subject, and affect the overall outcome of the research.[5][6]

Q2: What are the common radionuclidic impurities in Lanthanum-140 sources?

A2: The most common radionuclidic impurity in 140La produced from 140Ba is the parent

isotope, 140Ba itself. Other potential impurities can arise from the production method and the

purity of the initial materials. These can include other fission products or activation products.

For radiopharmaceuticals, radionuclidic purity should generally be greater than 99.9%.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1220453?utm_src=pdf-interest
https://www.benchchem.com/product/b1220453?utm_src=pdf-body
https://www.benchchem.com/product/b1220453?utm_src=pdf-body
https://www.benchchem.com/product/b1220453?utm_src=pdf-body
https://www.elevise.co.uk/uploads/9/8/0/2/98021560/question_6_%E2%80%93_p1_aqa_combined_jun_2019.pdf
https://www.chegg.com/homework-help/questions-and-answers/0-6-lanthanum-140-radioactive-isotope-06-1-nucleus-lanthanum-140-emits-gamma-radiation-hap-q58636522
https://www.chegg.com/homework-help/questions-and-answers/0-6-lanthanum-140-radioactive-isotope-06-1-nucleus-lanthanum-140-emits-gamma-radiation-hap-q74550239
https://www.epa.gov/sites/default/files/2020-07/documents/guide_for_high_resolution_gamma_spectrometry_analyses_camera_ready.pdf
https://jsnm.org/wp_jsnm/wp-content/themes/theme_jsnm/doc/kaku_bk/1965/000202/002/0079-0081.pdf
https://rrp.nipne.ro/2013_65_1/art12Neacsu.pdf
https://www.benchchem.com/product/b1220453?utm_src=pdf-body
https://rrp.nipne.ro/2013_65_1/art12Neacsu.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the primary gamma-ray energies emitted by Lanthanum-140 that are used for its

identification?

A3: Lanthanum-140 has several characteristic gamma-ray emissions. The most prominent and

commonly used for identification and quantification is at approximately 1596.5 keV. Other

significant gamma rays can be found at energies such as 328.8 keV, 487.0 keV, 815.9 keV, and

925.2 keV.

Troubleshooting Guides
This section provides solutions to common problems encountered during the purity analysis of

140La sources using gamma-ray spectrometry.

Problem 1: Unexpected peaks in the gamma-ray spectrum.

Possible Cause 1: Presence of radionuclidic impurities.

Solution: Identify the energy of the unexpected peaks and compare them to a library of

known radionuclides. Common impurities in 140La may include its parent, 140Ba, or other

radionuclides produced alongside it.

Possible Cause 2: Background radiation.

Solution: Acquire a background spectrum of the measurement environment with no source

present. Subtract the background spectrum from the 140La source spectrum to eliminate

background peaks.

Possible Cause 3: Sum peaks or escape peaks.

Solution: High activity sources can lead to the detection of two or more gamma rays

simultaneously, resulting in sum peaks. Analyze the spectrum for peaks at energies that

are the sum of two or more known 140La gamma-ray energies. Escape peaks (single and

double) may also be present due to pair production and subsequent annihilation photon

escape. These will appear at 511 keV and 1022 keV below the full-energy peak.

Problem 2: Inaccurate activity measurement of the Lanthanum-140 source.

Possible Cause 1: Incorrect detector efficiency calibration.
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Solution: Ensure the High-Purity Germanium (HPGe) detector is properly calibrated for

efficiency across the energy range of interest using certified reference materials. The

calibration geometry should be identical to the sample measurement geometry.[7][8][9]

Possible Cause 2: Incorrect peak area determination.

Solution: Use a consistent and validated method for fitting the photopeaks and calculating

the net peak area. Ensure proper background subtraction in the region of the peak.

Possible Cause 3: Dead time effects.

Solution: For high activity sources, the detector system may not be able to process all

incoming events, leading to dead time. Modern spectroscopy systems have built-in dead

time correction. Ensure this is functioning correctly or apply a manual correction if

necessary.

Experimental Protocols
Protocol 1: Determination of Radionuclidic Purity of a 140La Source using High-Purity

Germanium (HPGe) Gamma-Ray Spectrometry

1. Objective: To identify and quantify any gamma-emitting radionuclidic impurities in a 140La

sample.

2. Materials:

High-Purity Germanium (HPGe) detector coupled to a multichannel analyzer (MCA).

Lead shielding for the detector.

140La source to be analyzed.

Certified radionuclide sources for energy and efficiency calibration (e.g., 152Eu, 137Cs,

60Co).

Data acquisition and analysis software.

3. Procedure:
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Step 1: System Setup and Calibration

Position the HPGe detector in a low-background area, surrounded by lead shielding.

Perform an energy calibration using a set of certified sources with well-known gamma-ray

energies covering the range of interest (up to at least 1600 keV for 140La).[10]

Perform an efficiency calibration using a certified multi-gamma source (e.g., 152Eu) or a

set of single-gamma sources. The calibration source geometry must be identical to the

sample geometry.[7][9]

Step 2: Background Measurement

Remove all radioactive sources from the vicinity of the detector.

Acquire a background spectrum for a sufficiently long time to obtain good counting

statistics. This will be used to correct the sample measurement.

Step 3: Sample Measurement

Place the 140La source at a reproducible position relative to the detector, matching the

geometry used for the efficiency calibration.

Acquire a gamma-ray spectrum for a duration that allows for the accumulation of a

statistically significant number of counts in the primary 140La photopeaks and any

potential impurity peaks.

Step 4: Data Analysis

Identify the characteristic gamma-ray peaks of 140La (e.g., 1596.5 keV).

Search the spectrum for any other significant gamma-ray peaks.[11]

If additional peaks are found, identify the corresponding radionuclides using a nuclear data

library.

Calculate the net peak area for each identified photopeak from both 140La and any

impurities, after subtracting the background continuum.
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Calculate the activity of 140La and each impurity using the following formula: Activity (Bq)

= Net Peak Area / (Efficiency * Gamma-ray Intensity * Live Time)

Determine the radionuclidic purity by expressing the activity of 140La as a percentage of

the total activity of all identified radionuclides.[12]

Data Presentation
Table 1: Key Decay Characteristics of Lanthanum-140

Property Value

Half-life 1.6781 days (40.27 hours)

Primary Emission Beta, Gamma

Major Gamma-ray Energy (keV) 1596.5

Gamma-ray Intensity (%) 95.4

Table 2: Example of Radionuclidic Purity Analysis Data for a 140La Source

Radionuclide Measured Activity (Bq) Radionuclidic Purity (%)

140La 9.995 x 106 99.95

140Ba 5.0 x 103 0.05

Total 1.000 x 107 100.00
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Caption: Workflow for 140La Purity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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